N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide
Overview
Description
N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide, also known as FMeSO2Ph, is a sulfonamide compound that has been widely used in scientific research. This compound is known for its unique properties, including its ability to inhibit certain enzymes and its potential as a therapeutic agent. In
Mechanism of Action
N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide inhibits carbonic anhydrase by binding to the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate. This inhibition can lead to a decrease in the production of bicarbonate, which is important in regulating pH balance in the body. N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide also inhibits β-lactamase by binding to the active site of the enzyme, preventing the hydrolysis of β-lactam antibiotics.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, and has potential as a therapeutic agent for the treatment of inflammatory diseases. N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide has also been shown to have anti-tumor effects in vitro and in vivo, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide in lab experiments is its ability to selectively inhibit certain enzymes, making it a useful tool for studying enzyme function. However, one limitation of using N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide is its potential toxicity, which must be taken into consideration when designing experiments.
Future Directions
There are several future directions for the study of N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide. One potential area of research is the development of N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide derivatives with improved selectivity and potency. Another area of research is the investigation of N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide as a potential therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanisms of action of N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide and its potential side effects.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide involves the reaction of 2-fluoroaniline with 4-(trifluoromethoxy)benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide as a white solid with a melting point of 126-128°C.
Scientific Research Applications
N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide has been extensively studied in scientific research due to its ability to inhibit certain enzymes, including carbonic anhydrase and β-lactamase. It has also been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation.
properties
IUPAC Name |
N-(2-fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F4NO3S/c14-11-3-1-2-4-12(11)18-22(19,20)10-7-5-9(6-8-10)21-13(15,16)17/h1-8,18H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYHCZAVNCLBPHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F4NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601198557 |
Source
|
| Record name | N-(2-Fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601198557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
878572-10-2 |
Source
|
| Record name | N-(2-Fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=878572-10-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Fluorophenyl)-4-(trifluoromethoxy)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601198557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-methylbenzyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide](/img/structure/B5872349.png)
![4-[2-(6-methyl-4-phenyl-2-quinazolinyl)hydrazino]-4-oxobutanoic acid](/img/structure/B5872369.png)
![4-[(2-methoxy-1-naphthyl)methylene]-2-(methylthio)-1,3-thiazol-5(4H)-one](/img/structure/B5872372.png)
![[1]benzofuro[2,3-b]quinoxaline](/img/structure/B5872420.png)
![(3-bromophenyl)[3-(2-hydroxyphenyl)-1H-pyrazol-4-yl]methanone](/img/structure/B5872439.png)
![N-methyl-N-[4-({[(4-methylbenzyl)amino]carbonothioyl}amino)phenyl]acetamide](/img/structure/B5872450.png)
![N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,3,5-trimethylbenzamide](/img/structure/B5872456.png)